Cas no 213192-14-4 (3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid)

• Product Name: 3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid
• CAS No: 213192-14-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6447865
• PubChem ID: 10198467
• Update Time: 2025-10-28

3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• EN300-764533
• SCHEMBL5378239
• 3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid
• 213192-14-4

• Inchi： 1S/C13H25NO2/c1-13(2,3)10-6-4-9(5-7-10)11(8-14)12(15)16/h9-11H,4-8,14H2,1-3H3,(H,15,16)
• InChI Key： XUULTAQEFOGMGO-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid

Introduction to 3-amino-2-(4-tert-butylcyclohexyl)propanoic Acid (CAS No. 213192-14-4)

3-amino-2-(4-tert-butylcyclohexyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 213192-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif combining an amino group, a propanoic acid moiety, and a 4-tert-butylcyclohexyl side chain, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid consists of a linear propanoic acid backbone substituted with an amino group at the third carbon and a bulky 4-tert-butylcyclohexyl group at the second carbon. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and water, which are critical for its utility in drug formulation and biochemical assays. The presence of the amino group also suggests potential for further functionalization, making it a versatile intermediate in medicinal chemistry.

In recent years, the interest in 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid has been driven by its potential role in the development of novel therapeutic agents. Researchers have been exploring its pharmacological profile to assess its suitability as a precursor or analog in drug discovery programs. The 4-tert-butylcyclohexyl moiety, in particular, is known for its ability to modulate enzyme activity and binding interactions, which could be leveraged to design molecules with enhanced binding affinity or selectivity.

One of the most compelling aspects of 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid is its structural similarity to known bioactive compounds. This similarity has prompted investigations into its potential as a scaffold for generating new chemical entities (NCEs) with improved pharmacokinetic and pharmacodynamic properties. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors, making them attractive candidates for treating inflammatory diseases or metabolic disorders.

The synthesis of 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid represents a challenging yet rewarding endeavor for synthetic chemists. The introduction of the 4-tert-butylcyclohexyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or enzymatic resolutions, have been employed to achieve this goal. These approaches not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further facilitated the study of 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid. Molecular modeling techniques have been used to predict its binding interactions with biological targets, providing insights into its potential therapeutic applications. These computational studies complement experimental efforts by offering rapid and cost-effective screening of various derivatives, thereby accelerating the drug discovery process.

The safety profile of 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid is another critical consideration in its development. Preliminary toxicological studies have indicated that this compound exhibits low acute toxicity at relevant concentrations, suggesting its potential for safe handling in laboratory settings. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before considering clinical applications.

Future research directions for 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid may include exploring its role in modulating immune responses or as a component in combination therapies. The unique structural features of this compound offer opportunities to develop novel strategies for treating complex diseases by targeting multiple biological pathways simultaneously. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, 3-amino-2-(4-tert-butylcyclohexyl)propanoic acid (CAS No. 213192-14-4) represents a promising compound with significant potential in pharmaceutical research and drug development. Its distinctive molecular architecture and functional properties make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.